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Compound of Interest

Compound Name: 5-Phenylcytidine

Cat. No.: B12097887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

5-Phenylcytidine and related compounds. A specific Safety Data Sheet (SDS) for 5-
Phenylcytidine is not publicly available. Therefore, this guide incorporates data from

structurally similar cytidine analogs to provide guidance. All laboratory work should be

conducted with a comprehensive understanding of the potential hazards and in accordance

with institutional and national safety regulations.

Introduction
5-Phenylcytidine is a cytidine nucleoside analog. Like other cytidine analogs, it is investigated

for its potential as an anti-metabolic and anti-tumor agent due to its mechanism of inhibiting

DNA methyltransferases (DNMTs). This guide provides an in-depth overview of the known

properties, safety considerations, and handling procedures for 5-Phenylcytidine and, by

extension, similar nucleoside analogs.

Chemical and Physical Properties
Specific physical and chemical property data for 5-Phenylcytidine are limited. The following

table includes known information for 5-Phenylcytidine and representative data for the parent

compound, Cytidine, for comparison.
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Property 5-Phenylcytidine Cytidine (for comparison)

Molecular Formula C₁₅H₁₇N₃O₅ C₉H₁₃N₃O₅[1]

Molecular Weight 319.31 g/mol 243.22 g/mol [1]

Appearance Not specified White, crystalline powder[2]

Melting Point Not specified 230 °C (decomposes)[2]

Solubility Not specified
Soluble in water; slightly

soluble in ethanol[2]

logP (Octanol/Water Partition

Coefficient)
Not specified -2.1[3]

Toxicological Data
No specific toxicological data, such as LD50 values, are available for 5-Phenylcytidine. The

following table presents toxicity data for related and commonly used cytidine analogs, 5-

Azacytidine and Gemcitabine, to provide an indication of the potential toxicity profile. As

antineoplastic agents, cytidine analogs are generally considered cytotoxic.[4]
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Compound
Route of
Administration

Species LD50

5-Azacytidine Oral Mouse 572 mg/kg[5]

Intraperitoneal Mouse 68 mg/kg[4][5]

Intravenous Mouse 229 mg/kg[4][5]

Intravenous Dog 7.2 mg/kg[4]

5-Aza-2'-

deoxycytidine

Intravenous (12 hr

infusion)
Mouse (male) 29.5 mg/kg[6]

Intravenous (12 hr

infusion)
Mouse (female) 22.2 mg/kg[6]

Gemcitabine

hydrochloride
Intravenous Mouse 500 mg/kg

Oral Rat > 1000 mg/kg[7]

Intraperitoneal Mouse 40 mg/kg[8]

Note: These values are for different compounds and should be used as a general indicator of

potential toxicity only.

Hazard Identification and Safety Precautions
Given its classification as a nucleoside analog with potential anti-tumor activity, 5-
Phenylcytidine should be handled as a hazardous and cytotoxic compound.

Potential Health Effects:

Acute: May be harmful if swallowed, inhaled, or absorbed through the skin. May cause

irritation to the skin, eyes, and respiratory tract.

Chronic: As a cytidine analog, it may have the potential to cause genetic damage and may

be carcinogenic.[4] Prolonged or repeated exposure may have adverse effects on various

organs, particularly those with rapidly dividing cells.
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Recommended Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves (double-gloving is recommended).

Eye Protection: Use safety glasses with side shields or chemical safety goggles.

Lab Coat: A disposable, solid-front gown is recommended.

Respiratory Protection: For operations that may generate dust or aerosols, a properly fitted

respirator (e.g., N95 or higher) should be used.

Handling and Storage
Handling:

All work with 5-Phenylcytidine should be conducted in a designated area, preferably within

a certified chemical fume hood or a Class II biological safety cabinet, especially when

handling the powdered form.

Avoid the generation of dust and aerosols.

Use dedicated equipment and utensils.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperature is -20°C.

Keep away from incompatible materials such as strong oxidizing agents.

Mechanism of Action: DNA Methyltransferase
Inhibition
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5-Phenylcytidine is thought to act as a DNA methyltransferase (DNMT) inhibitor. DNMTs are

enzymes that catalyze the addition of a methyl group to DNA, a key epigenetic modification. In

cancer, hypermethylation of tumor suppressor genes can lead to their silencing. Cytidine

analogs can be incorporated into DNA during replication. Once incorporated, they can trap

DNMTs, leading to the degradation of these enzymes and a subsequent reduction in DNA

methylation.[9][10] This can lead to the re-expression of tumor suppressor genes.
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Caption: Proposed mechanism of action for 5-Phenylcytidine as a DNA methyltransferase

inhibitor.

Experimental Protocols
Detailed experimental protocols for the synthesis or use of 5-Phenylcytidine are not readily

available in the public domain. Researchers should develop specific protocols based on the

intended application, taking into account the general procedures for handling cytotoxic

nucleoside analogs. A generalized workflow for handling such compounds is presented below.
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Caption: General experimental workflow for handling potent nucleoside analogs like 5-
Phenylcytidine.

Spill and Emergency Procedures
Spill:

Small Spill: If a small amount of solid is spilled, gently cover it with a damp paper towel to

avoid raising dust. For a small liquid spill, absorb with an inert material. Clean the area with a

suitable decontaminating solution.

Large Spill: Evacuate the area and prevent entry. Wear appropriate PPE, including

respiratory protection. Contain the spill and follow institutional procedures for hazardous

material cleanup.

First Aid:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, lifting upper and

lower eyelids. Seek medical attention.

Skin Contact: Immediately wash with soap and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation develops.

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical

attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Disposal Considerations
All waste containing 5-Phenylcytidine should be treated as hazardous cytotoxic waste.

Dispose of in accordance with local, state, and federal regulations. Do not dispose of down the

drain or in regular trash.

Conclusion
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5-Phenylcytidine is a research chemical with potential as a DNA methyltransferase inhibitor.

Due to the lack of specific safety data, it must be handled with the utmost care, following the

stringent safety protocols established for cytotoxic and hazardous compounds. Researchers

must conduct a thorough risk assessment before beginning any work with this compound and

ensure that all appropriate safety measures are in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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